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Compound of Interest

Compound Name: 4-Allylthiosemicarbazide

Cat. No.: B1270964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Allylthiosemicarbazide, a versatile building block in medicinal chemistry and materials

science. This document details its Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectral characteristics, offering a valuable resource for its identification, characterization, and

application in research and development.

Spectroscopic Data Summary
The following tables summarize the key quantitative spectroscopic data for 4-
Allylthiosemicarbazide.

Table 1: ¹H NMR Spectroscopic Data of 4-Allylthiosemicarbazide
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.03 br s 1H N⁴H

7.86 br s 1H N²H

5.92 m 1H -CH=CH₂

5.13 m 2H -CH=CH₂

4.39 br s 2H N¹H₂

4.25 t 2H -CH₂-N

Solvent: acetone-d₆, Instrument Frequency: 400 MHz

Table 2: Estimated ¹³C NMR Spectroscopic Data of 4-Allylthiosemicarbazide

Chemical Shift (δ) ppm Assignment

~183.5 C=S

~134.0 -CH=CH₂

~116.5 -CH=CH₂

~48.0 -CH₂-N

Note: The ¹³C NMR data are estimated based on the analysis of thiosemicarbazide and related

N-substituted derivatives. The chemical shift of the C=S group is characteristic and typically

appears in the 180-185 ppm range.

Table 3: FT-IR Spectroscopic Data of 4-Allylthiosemicarbazide
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Wavenumber (cm⁻¹) Intensity Assignment

3370 - 3150 Strong, Broad
N-H stretching (N¹H₂, N²H,

N⁴H)

3080 Medium =C-H stretching (alkenyl)

2980, 2920 Medium C-H stretching (alkyl)

1640 Medium C=C stretching (alkenyl)

1615 Strong N-H bending

1530 Strong C-N stretching

~1350 Strong C=S stretching

990, 920 Strong =C-H bending (out-of-plane)

Note: The IR data is based on the characteristic absorption bands of thiosemicarbazides and

allyl functional groups.

Experimental Protocols
2.1 Synthesis of 4-Allylthiosemicarbazide

A common and efficient method for the synthesis of 4-Allylthiosemicarbazide involves the

reaction of allyl isothiocyanate with hydrazine hydrate.

Procedure: To a stirred solution of hydrazine hydrate (50-60% aqueous solution), an

equimolar amount of allyl isothiocyanate is added dropwise at room temperature. The

reaction is typically exothermic. After the addition is complete, the reaction mixture is stirred

for an additional 1-2 hours. The resulting white precipitate of 4-Allylthiosemicarbazide is

collected by filtration, washed with cold water, and dried. Recrystallization from a suitable

solvent like ethanol can be performed for further purification.

2.2 NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of 4-Allylthiosemicarbazide is dissolved in

about 0.7 mL of a suitable deuterated solvent (e.g., acetone-d₆ or DMSO-d₆) in a standard 5
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mm NMR tube.[1]

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer, for instance, a

Bruker Avance operating at 400 MHz for ¹H and 100 MHz for ¹³C.[2] Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard.

2.3 FT-IR Spectroscopy

Sample Preparation: A small amount of the solid 4-Allylthiosemicarbazide is mixed with dry

potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed

into a thin, transparent pellet.

Data Acquisition: The FT-IR spectrum is recorded using a spectrometer, such as a Perkin-

Elmer Spectrum RXI, over a range of 4000-400 cm⁻¹.[3] The spectrum is typically an

average of multiple scans to improve the signal-to-noise ratio.

Mandatory Visualizations
3.1 Experimental Workflow for Synthesis and Characterization
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Caption: Workflow for the synthesis and spectroscopic characterization of 4-
Allylthiosemicarbazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Spectroscopic Data of 4-
Allylthiosemicarbazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270964#spectroscopic-data-nmr-ir-of-4-
allylthiosemicarbazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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